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Compound of Interest

Compound Name: Halosulfuron

Cat. No.: B143276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Halosulfuron-methyl, a selective sulfonylurea herbicide. The information is

presented to support research, development, and analytical activities related to this compound.

All quantitative data is summarized for clarity, and detailed experimental protocols are provided

based on internationally recognized guidelines.

Core Physicochemical Data
Halosulfuron-methyl (CAS No: 100784-20-1) is a white, odorless, crystalline solid at room

temperature.[1] Its chemical and physical properties are crucial for understanding its

environmental fate, biological activity, and for the development of analytical methods.

Table 1: Chemical Identity of Halosulfuron-methyl
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Identifier Value

IUPAC Name

methyl 3-chloro-5-[(4,6-dimethoxypyrimidin-2-

yl)carbamoylsulfamoyl]-1-methylpyrazole-4-

carboxylate[2]

CAS Name

Methyl 3-chloro-5-[[[[(4,6-dimethoxy-2-

pyrimidinyl)amino]carbonyl]amino]sulfonyl]-1-

methyl-1H-pyrazole-4-carboxylate[2]

CAS Number 100784-20-1[1][2][3]

Molecular Formula C₁₃H₁₅ClN₆O₇S[1][2][3]

Molecular Weight 434.81 g/mol [3][4]

Chemical Structure

alt text

[2]

Table 2: Physicochemical Properties of Halosulfuron-methyl
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Property Value Conditions

Melting Point 175.5–177.2 °C[2][5][6] N/A

Density 1.618 g/mL[2][3][5] 25 °C

Vapor Pressure
< 1 x 10⁻⁷ mm Hg (<0.01 mPa)

[2][5][6]
25 °C

Water Solubility 0.015 g/L[2][5] 20 °C, pH 5

1.65 g/L[2][5] 20 °C, pH 7

7.47 g/L[2][6] 20 °C, pH 9

Solubility in Organic Solvents Methanol: 1.616 g/L[2] 20 °C

n-Hexane: 0.01278 g/L[2] 20 °C

Dissociation Constant (pKa) 3.44[7]
22 °C (from Ka of 3.61 x 10⁻⁴

at 22.4°C[2])

Octanol-Water Partition Coeff.

(Log Kₒw)
1.67 (Kₒw = 47)[2][6] 23 °C, pH 5

-0.0186 (Kₒw = 0.96)[2][5][6] 23 °C, pH 7

-0.542 (Kₒw = 0.29)[2][6] 23 °C, pH 9

Signaling Pathway and Mechanism of Action
Halosulfuron-methyl belongs to the sulfonylurea class of herbicides.[1][2] Its primary mode of

action is the inhibition of the plant enzyme acetolactate synthase (ALS), also known as

acetohydroxyacid synthase (AHAS).[5][8] This enzyme is critical for the biosynthesis of the

branched-chain amino acids: valine, leucine, and isoleucine.[8][9] As these amino acids are

essential for protein synthesis and cell division, the inhibition of ALS leads to the cessation of

plant growth and eventual death.[5][8] This pathway is specific to plants, fungi, and bacteria,

and the target enzyme is not present in mammals, contributing to its selective herbicidal

activity.[2]
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Mechanism of action for Halosulfuron-methyl.

Experimental Protocols
The determination of the physicochemical properties of chemical substances like

Halosulfuron-methyl is governed by standardized international guidelines, primarily those from

the Organisation for Economic Co-operation and Development (OECD).

1. Melting Point / Melting Range (OECD Guideline 102) This test determines the temperature at

which a substance transitions from a solid to a liquid state.[10][11]

Principle: A small, representative sample of the substance is heated at a controlled rate, and

the temperatures at which melting begins and is complete are observed. Pure substances

typically exhibit a sharp melting point range of 1-2°C.[10]

Apparatus: Common methods include the capillary tube method (in a liquid bath or metal

block), Kofler hot bar, or Differential Scanning Calorimetry (DSC).[10][11]

Methodology (Capillary Method):
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A small amount of the finely powdered, dry substance is packed into a thin-walled capillary

tube to a height of about 3 mm.

The capillary is placed in a heating apparatus (e.g., a Mel-Temp or similar device)

alongside a calibrated thermometer.[10]

The sample is heated rapidly to a temperature approximately 10°C below the expected

melting point.

The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

The temperature at which the first droplet of liquid appears is recorded as the start of the

melting range.

The temperature at which the last solid particle disappears is recorded as the end of the

melting range.

2. Water Solubility (OECD Guideline 105) This guideline describes methods for determining the

saturation mass concentration of a substance in water at a given temperature.[12][13]

Principle: A surplus of the test substance is equilibrated with water at a constant

temperature. The concentration of the substance in the aqueous phase is then determined

by a suitable analytical method.

Apparatus: A thermostatically controlled shaker or stirring device, centrifuge, and an

appropriate analytical instrument (e.g., HPLC, LC-MS).

Methodology (Flask Method - for solubilities > 10⁻² g/L):

An excess amount of the test substance is added to a flask containing purified water.

The flask is agitated in a constant temperature bath (e.g., 20 ± 0.5 °C) for a sufficient time

to reach equilibrium (typically 24 hours, confirmed by taking measurements at different

time intervals).[6][12]

The mixture is then centrifuged or filtered to separate the undissolved solid from the

aqueous solution.
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The concentration of Halosulfuron-methyl in the clear aqueous phase is quantified using

a validated analytical method.

The procedure is repeated to ensure the result is reproducible.

3. Vapor Pressure (OECD Guideline 104) This test measures the saturation pressure above a

solid or liquid substance.[14][15]

Principle: For substances with very low vapor pressure like Halosulfuron-methyl (<10⁻³ Pa),

the gas saturation method is often employed. A stream of inert gas is passed over the

substance at a slow, controlled rate, allowing it to become saturated with the substance's

vapor. The amount of substance transported by the gas is then determined.

Apparatus: A constant temperature bath, a system for controlling and measuring gas flow,

traps (e.g., sorbent tubes) to collect the vaporized substance, and a sensitive analytical

instrument (GC or LC-MS).

Methodology (Gas Saturation Method):

A sample of Halosulfuron-methyl is placed in a thermostatically controlled saturation

chamber.

A stream of dry inert gas (e.g., nitrogen) is passed through the chamber at a known, slow

flow rate.

The gas, now saturated with the substance's vapor, passes through a trapping system that

quantitatively captures the substance.

The mass of the trapped substance is determined analytically after a measured volume of

gas has passed through.

The vapor pressure is calculated from the mass of the substance, the volume of gas, and

the temperature, using the ideal gas law. Measurements are typically made at several

temperatures.[3][16]

4. Dissociation Constant in Water (OECD Guideline 112) This guideline determines the pKa of

a substance, which is crucial for understanding how properties like solubility and partitioning
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change with pH.[4][17][18]

Principle: The pKa is determined by measuring the pH of a solution while titrating the acidic

or basic functional groups of the substance with a standard base or acid, respectively.

Spectrophotometric or conductometric methods can also be used.[4][17]

Apparatus: A temperature-controlled vessel, a calibrated pH meter with an electrode, a

precision burette, and a stirrer.

Methodology (Titration Method):

A precise amount of Halosulfuron-methyl is dissolved in purified water (or a water/co-

solvent mixture if solubility is low).

The solution is placed in a thermostatted vessel, and a pH electrode is immersed in it.

A standard solution of a strong base (e.g., NaOH) is added incrementally from a burette.

The pH of the solution is recorded after each addition, allowing the system to equilibrate.

A titration curve (pH vs. volume of titrant) is plotted. The pKa is the pH at the half-

equivalence point.

5. Partition Coefficient (n-octanol/water) (OECD Guideline 107) This test determines the

octanol-water partition coefficient (Kₒw), a key indicator of a substance's lipophilicity and

potential for bioaccumulation.[19][20]

Principle: The "Shake Flask" method involves dissolving the substance in a two-phase

system of n-octanol and water and allowing it to partition between the two immiscible layers

until equilibrium is reached.[21][22]

Apparatus: Centrifuge tubes with stoppers, a mechanical shaker, a centrifuge, and an

analytical instrument (HPLC is common) to determine concentrations.

Methodology (Shake Flask Method):

n-Octanol and water are pre-saturated with each other by mixing for 24 hours and then

separating the layers.
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A stock solution of Halosulfuron-methyl is prepared in either n-octanol or water.

The stock solution is added to a centrifuge tube containing measured volumes of both pre-

saturated n-octanol and pre-saturated water. The pH of the water is buffered to the desired

value (e.g., 5, 7, or 9).

The tube is shaken in a constant temperature bath (e.g., 25°C) until equilibrium is

achieved (a few hours).

The mixture is centrifuged to ensure complete separation of the two phases.

Aliquots are carefully taken from both the n-octanol and water layers.

The concentration of Halosulfuron-methyl in each phase is determined using a suitable

analytical method.

The Kₒw is calculated as the ratio of the concentration in the n-octanol phase to the

concentration in the aqueous phase. The result is typically expressed as its base-10

logarithm (Log Kₒw).

Analytical Workflow: Residue Analysis
The determination of Halosulfuron-methyl residues in complex matrices like soil or crops often

employs a "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) sample

preparation method followed by analysis using Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS).
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QuEChERS Sample Preparation

1. Sample Collection
(e.g., Wheat, Soil)

2. Homogenization

3. Extraction
(Acetonitrile + Salts)

4. Dispersive SPE Cleanup
(Remove interferences)

5. LC-MS/MS Analysis

6. Quantification
(Residue Level)

Click to download full resolution via product page

Workflow for Halosulfuron-methyl residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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